Cas no 65287-96-9 (4-(2-Hydroxyethyl)-3-methyl-2-pyrazolin-5-one)

• Product Name: 4-(2-Hydroxyethyl)-3-methyl-2-pyrazolin-5-one
• CAS No: 65287-96-9
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD03617956
• CID: 516022
• PubChem ID: 2763688
• Update Time: 2025-11-01

4-(2-Hydroxyethyl)-3-methyl-2-pyrazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-3(2H)-one
• 3H-Pyrazol-3-one,1,2-dihydro-4-(2-hydroxyethyl)-5-methyl-
• 4-(2-HYDROXYETHYL)-5-METHYL-1,2-DIHYDRO-3H-PYRAZOL-3-ONE
• 4-(2-hydroxyethyl)-5-methyl-1,2-dihydropyrazol-3-one
• 1,2-dihydro-4-(2-hydroxyethyl)-5-methyl-3H-pyrazol-3-one
• 4-(2-Hydroxy-aethyl)-5-methyl-1,2-dihydro-pyrazol-3-on
• 4-(2-hydroxy-ethyl)-5-methyl-1,2-dihydro-pyrazol-3-one
• 4-<2-Hydroxy-ethyl>-3-methyl-2-pyrazolin-5-on
• hydroxyethylmethyldihydropyrazolone
• Z1165350851
• 2W-0248
• J-513310
• DTXSID50377097
• 4-(2-hydroxyethyl)-3-methyl-1H-pyrazol-5-ol
• 4-(2-hydroxyethyl)-5-methyl-2,3-dihydro-1H-pyrazol-3-one
• AKOS005070061
• SCHEMBL15318197
• CHEMBL4585547
• 65287-96-9
• 4-(2-Hydroxy-ethyl)-5-methyl-2H-pyrazol-3-ol
• MFCD03617956
• AKOS005135822
• EN300-73999
• MFCD16630784
• 4-(2-Hydroxyethyl)-3-methyl-2-pyrazolin-5-one

• MDL： MFCD03617956
• Inchi： 1S/C6H10N2O2/c1-4-5(2-3-9)6(10)8-7-4/h9H,2-3H2,1H3,(H2,7,8,10)
• InChI Key： DJBJHPDVWKRAJB-UHFFFAOYSA-N
• SMILES： OCCC1C(NNC=1C)=O

Computed Properties

• Exact Mass: 142.07400
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.168
• Melting Point: 185-188
• Refractive Index: 1.5
• PSA: 68.88000
• LogP: -0.45380

4-(2-Hydroxyethyl)-3-methyl-2-pyrazolin-5-one Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 4-(2-Hydroxyethyl)-3-methyl-2-pyrazolin-5-one

Professional Introduction to Compound with CAS No. 65287-96-9 and Product Name: 4-(2-Hydroxyethyl)-3-methyl-2-pyrazolin-5-one

The compound with the CAS number 65287-96-9 and the product name 4-(2-hydroxyethyl)-3-methyl-2-pyrazolin-5-one represents a significant area of interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazoline core structure, has garnered attention due to its versatile applications in medicinal chemistry and drug discovery. The presence of both hydroxyl and methyl substituents on the pyrazoline ring imparts unique reactivity and biological properties, making it a valuable scaffold for developing novel therapeutic agents.

Recent advancements in the synthesis and functionalization of 4-(2-hydroxyethyl)-3-methyl-2-pyrazolin-5-one have opened up new avenues for its exploration in various biochemical pathways. The compound’s ability to act as a precursor in the synthesis of more complex molecules has been particularly noted. For instance, its role in generating chiral centers and serving as a ligand in metal-catalyzed reactions underscores its importance in organic synthesis. These attributes make it a promising candidate for further investigation in industrial and academic settings.

In the realm of pharmaceutical applications, 4-(2-hydroxyethyl)-3-methyl-2-pyrazolin-5-one has shown potential in modulating enzyme activities and interacting with biological targets. Studies have indicated that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. The hydroxyl group, in particular, serves as a key site for further functionalization, allowing chemists to tailor the molecule’s properties for specific therapeutic outcomes. This adaptability has led to its incorporation into various drug discovery programs aimed at addressing unmet medical needs.

The structural motif of 4-(2-hydroxyethyl)-3-methyl-2-pyrazolin-5-one also lends itself to applications in materials science. Its ability to form stable complexes with transition metals has been exploited in catalytic systems and as a component in advanced materials. For example, complexes derived from this compound have demonstrated enhanced catalytic efficiency in oxidation reactions, which are crucial for many industrial processes. Such findings highlight the compound’s broader utility beyond traditional pharmaceutical applications.

From a synthetic chemistry perspective, the preparation of 4-(2-hydroxyethyl)-3-methyl-2-pyrazolin-5-one involves multi-step processes that showcase modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation techniques has enabled the efficient construction of its molecular framework. These synthetic strategies not only highlight the compound’s structural complexity but also demonstrate the advancements in synthetic organic chemistry that facilitate such constructions.

Recent research has also explored the pharmacokinetic properties of derivatives of 4-(2-hydroxyethyl)-3-methyl-2-pyrazolin-5-one. Studies indicate that modifications to its structure can significantly influence its absorption, distribution, metabolism, and excretion (ADME) profiles. This understanding is critical for optimizing drug candidates and ensuring their efficacy while minimizing side effects. The flexibility offered by this scaffold allows researchers to fine-tune these properties, making it a dynamic platform for medicinal chemists.

The role of 4-(2-hydroxyethyl)-3-methyl-2-pyrazolin-5-one in computational chemistry is another emerging area of interest. Its molecular structure provides a rich dataset for developing quantum mechanical models and simulations. These models help predict the compound’s behavior under various conditions, aiding in rational drug design and optimization. The integration of computational methods with experimental data has become increasingly important in modern pharmaceutical research, and compounds like this serve as valuable tools in this interdisciplinary approach.

In conclusion, 4-(2-hydroxyethyl)-3-methyl-2-pyrazolin-5-one represents a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features, combined with its reactivity and biological relevance, make it a cornerstone in both academic and industrial settings. As research continues to uncover new applications and synthetic pathways for this molecule, its importance is likely to grow further, solidifying its place as a key player in the advancement of chemical biology and pharmaceutical sciences.